Cas no 77092-12-7 (4H-1,3-Dioxin-4-one, 2,2-dimethyl-6-phenyl-)
77092-12-7 structure
Product Name:4H-1,3-Dioxin-4-one, 2,2-dimethyl-6-phenyl-
CAS No:77092-12-7
MF:C12H12O3
MW:204.221883773804
CID:536791
PubChem ID:2728753
Update Time:2025-04-19
4H-1,3-Dioxin-4-one, 2,2-dimethyl-6-phenyl- Chemical and Physical Properties
Names and Identifiers
-
- 4H-1,3-Dioxin-4-one, 2,2-dimethyl-6-phenyl-
- 2,2-dimethyl-6-phenyl-1,3-dioxin-4-one
- SCHEMBL9428494
- 77092-12-7
- AKOS001662027
- MFCD00220127
- 2,2-Dimethyl-6-phenyl-4H-1,3-dioxin-4-one
- 6-phenyl-2,2-dimethyl-1,3-dioxin-4-one
- DTXSID10369539
-
- Inchi: 1S/C12H12O3/c1-12(2)14-10(8-11(13)15-12)9-6-4-3-5-7-9/h3-8H,1-2H3
- InChI Key: XVDIUPDVIULPMF-UHFFFAOYSA-N
- SMILES: O1C(=CC(=O)OC1(C)C)C1C=CC=CC=1
Computed Properties
- Exact Mass: 204.07866
- Monoisotopic Mass: 204.078644241g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 285
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 35.5Ų
Experimental Properties
- PSA: 35.53
4H-1,3-Dioxin-4-one, 2,2-dimethyl-6-phenyl- Related Literature
-
Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
-
Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
-
Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
-
Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
77092-12-7 (4H-1,3-Dioxin-4-one, 2,2-dimethyl-6-phenyl-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Nanjing Jubai Biopharm
Gold Member
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Gold Member
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
CN Supplier
Bulk
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
CN Supplier
Reagent
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
CN Supplier
Bulk